Cas no 1212423-60-3 ((1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine)

(1R)-1-(3-Bromo-4-fluorophenyl)ethan-1-amine is a chiral amine derivative featuring a bromo-fluorophenyl substituent, which serves as a versatile intermediate in asymmetric synthesis and pharmaceutical applications. The stereospecific (R)-configuration ensures high enantioselectivity, making it valuable for the preparation of optically active compounds. Its bromo and fluoro functional groups enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while also offering opportunities for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its rigid aromatic backbone and potential for targeted modifications. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications.
(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine structure
1212423-60-3 structure
Product Name:(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine
CAS No:1212423-60-3
MF:C8H9BrFN
MW:218.066164731979
MDL:MFCD06761802
CID:1216565
PubChem ID:25324472
Update Time:2025-06-13

(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3-Bromo-4-fluorophenyl)ethanamine
    • 1212423-60-3
    • (1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine
    • J-500268
    • (R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine
    • EN300-87934
    • MDL: MFCD06761802
    • Inchi: 1S/C8H9BrFN/c1-5(11)6-2-3-8(10)7(9)4-6/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key: GLMDQQAMANPGCU-RXMQYKEDSA-N
    • SMILES: BrC1=C(C=CC(=C1)[C@@H](C)N)F

Computed Properties

  • Exact Mass: 216.99024g/mol
  • Monoisotopic Mass: 216.99024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

(1R)-1-(3-bromo-4-fluorophenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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